Cas no 1261481-70-2 (2-(6,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine)

• Product Name: 2-(6,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine
• CAS No: 1261481-70-2
• MF: C₁₆H₁₃F₆N
• MW: 333.271545171738
• CID: 4992218
• Update Time: 2025-06-08

2-(6,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(6,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine

• Inchi： 1S/C16H13F6N/c17-15(18,19)12-3-1-2-11(9-12)13-8-10(6-7-23)4-5-14(13)16(20,21)22/h1-5,8-9H,6-7,23H2
• InChI Key： QNKSJOBMZADJKG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CCN)=CC=1C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 4.6
• Topological Polar Surface Area: 26

Additional information on 2-(6,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine

Comprehensive Overview of 2-(6,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine (CAS No. 1261481-70-2)

In the realm of specialty chemicals, 2-(6,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine (CAS No. 1261481-70-2) stands out as a compound of significant interest due to its unique structural properties and potential applications. This aromatic amine derivative, featuring a biphenyl core with trifluoromethyl substituents, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular architecture, characterized by the presence of electron-withdrawing CF3 groups, imparts distinct physicochemical properties that make it a valuable intermediate in synthetic chemistry.

The compound’s CAS No. 1261481-70-2 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents. Recent trends in chemical databases and AI-driven search queries highlight growing curiosity around trifluoromethylated biphenyl derivatives, particularly for their role in drug discovery. Keywords such as "amine-functionalized biphenyl synthesis" and "CF3-substituted aromatic amines" frequently appear in academic literature, reflecting the compound’s relevance in modern organic chemistry.

From a synthetic perspective, 2-(6,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine is often explored for its utility in cross-coupling reactions, where its biphenyl scaffold acts as a robust platform for further functionalization. The ethylamine moiety enhances solubility in polar solvents, facilitating its use in catalytic systems. Notably, the compound’s fluorine-rich structure aligns with the pharmaceutical industry’s focus on metabolic stability and bioavailability, addressing common challenges in drug design.

Environmental and regulatory considerations also shape the discourse around this compound. As sustainability gains traction, researchers are investigating greener synthesis routes for trifluoromethylated compounds, minimizing waste and energy consumption. Searches for "eco-friendly fluorination methods" and "sustainable aryl amine production" underscore this shift. The compound’s stability under ambient conditions further supports its suitability for industrial-scale applications.

In material science, the rigid biphenyl backbone and fluorine atoms of CAS No. 1261481-70-2 contribute to its potential in designing advanced polymers and liquid crystals. Its ability to modulate electronic properties makes it a candidate for organic semiconductors, a topic frequently queried in conjunction with "high-performance organic materials."

To conclude, 2-(6,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, coupled with rising interest in fluorinated building blocks, position it as a compound worthy of continued exploration. For those seeking detailed spectral data or synthetic protocols, referencing its CAS number ensures precise identification across scientific platforms.